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Technical Support Center: OPC Connectivity

This guide provides troubleshooting steps and frequently asked questions to help researchers,
scientists, and drug development professionals resolve OPC server timeout issues in their
.NET client applications.

Troubleshooting Guides

Issue: .NET Client Experiences Frequent Timeouts with
OPC UA Server

This guide walks through the process of diagnosing and resolving frequent timeout errors when
connecting a .NET client to an OPC UA server.

Experimental Protocol for Troubleshooting OPC UA Timeouts

« Initial Diagnosis:

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b155737#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Ping the OPC UA server from the client machine to ensure basic network connectivity and
measure latency.

o Check the server's status and logs for any reported errors or warnings.

o Review the client application's logs for specific timeout exception messages. Note the
context in which the timeout occurs (e.g., during connection, reading a value, or after a
period of inactivity).

e Review and Adjust Timeout Configuration:

[e]

In your .NET client application, locate the code responsible for configuring the OPC UA
session.

o Examine the values for SessionTimeout, OperationTimeout, and KeepAlivelnterval.

o For initial testing, increase the SessionTimeout to a larger value, such as 3,600,000
milliseconds (1 hour), to prevent the session from closing prematurely during debugging.

[1]

o Set the OperationTimeout to a value that can accommodate potentially slow server
responses, for example, 120,000 milliseconds (2 minutes).[2]

o Implement a KeepAlivelnterval by subscribing to the server's current time or status. This
sends periodic requests to keep the session active. A common practice is to set the keep-
alive interval to one-third of the session timeout.

C# Example using OPC Foundation .NET Standard stack:
e Implement Reconnection Logic:

o Design a mechanism in your client to automatically reconnect if the connection is lost. The
SessionReconnectHandler class from the OPC Foundation's libraries can be a useful
reference.

o The client should attempt to reuse the existing session and subscriptions upon
reconnection to avoid data loss.[3][4] If the session cannot be reactivated, a new session
should be created.
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» Network and Firewall Analysis:

o Use network monitoring tools like Wireshark to inspect the traffic between the client and
server. Look for dropped packets or other network anomalies.

o Ensure that firewalls on both the client and server machines, as well as any intermediary
network devices, are configured to allow traffic on the TCP port used by the OPC UA
server.

Issue: Connection to OPC DA Server Fails with Timeout
Error

This guide addresses timeout issues commonly encountered with OPC DA (Classic)
connections, which are often related to DCOM (Distributed Component Object Model)
configuration.

Experimental Protocol for Troubleshooting OPC DA Timeouts
o Verify User Accounts and Permissions:

o Ensure that the user account running the .NET client application has the necessary
permissions to access the OPC DA server.

o If the client and server are on different machines in a workgroup, create identical local user
accounts with the same username and password on both machines.[5][6]

o Configure DCOM Settings:
o On both the client and server machines, run dcomcenfg.

o Navigate to Component Services > Computers > My Computer. Right-click My Computer
and select Properties.

o On the Default Properties tab, ensure Enable Distributed COM on this computer is
checked. Set the Default Authentication Level to Connect and the Default Impersonation
Level to Identify.[5]
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o On the COM Security tab, edit the Access Permissions and Launch and Activation
Permissions limits to grant Remote Access, Remote Launch, and Remote Activation to the
appropriate user accounts, including ANONYMOUS LOGON if necessary for browsing
servers.[5]

e Configure OPCEnum:
o In dcomcenfg, navigate to DCOM Config and find OpcEnum.

o Open its properties and on the Security tab, ensure the launch, activation, and access
permissions are correctly configured to allow the client to browse for available OPC
servers.[7]

o Firewall Configuration:

o Create inbound firewall rules on the server machine to allow connections for
OpcEnum.exe and the specific OPC server executable.

o Allow traffic on TCP port 135 for the RPC endpoint mapper.[8]

Frequently Asked Questions (FAQs)

Q1: What is the difference between SessionTimeout and OperationTimeout in OPC UA?

e SessionTimeout is the maximum time a session can remain open without any
communication between the client and server. If the client doesn't send any requests within
this period, the server will close the session. A typical default value is one hour.[1]

e OperationTimeout is the maximum time a client will wait for a response from the server for a
specific service call (e.g., reading or writing a value). A common value is 10-120 seconds,
depending on the server's expected load.[1][2]

Q2: How can | prevent my OPC UA session from timing out due to inactivity?

The best practice is to implement a keep-alive mechanism. This can be achieved by creating a
subscription with a short publishing interval to a frequently updating server-side item, like the
server's status or current time. This ensures regular communication that resets the session

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.opcturkey.com/uploads/remote-opc-da-quick-start-guide-dcom.pdf
https://www.promotic.eu/en/pmdoc/Directions/CfgDcomOpc.htm
https://integrationobjects.com/kb/dcom-configuration-guidelines-for-opc/
https://prosysopc.com/blog/opc-ua-sessions-subscriptions-and-timeouts/
https://prosysopc.com/blog/opc-ua-sessions-subscriptions-and-timeouts/
https://kb.opclabs.com/QuickOPC-UA_Timeout_Settings
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

timeout counter. The OPC UA specification recommends using the subscription's keep-alive
feature for monitoring the connection status.[4]

Q3: My .NET client hangs when the OPC DA server becomes unavailable. How can | fix this?

This is a common issue when the connection logic is executed on the main Ul thread. To
prevent the application from freezing, perform OPC connection and communication operations
on a separate background thread. This allows you to implement your own timeout logic and
keep the user interface responsive.[9]

Q4: Can the server override the timeout settings | configure in my .NET client?

Yes, for OPC UA, the final timeout values are negotiated between the client and the server
during session creation. The values set in your client are a request, and the server can revise
them. The server has the final say on the actual timeout values that will be used.[2][10]

Quantitative Data Summary
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Recommended .
Parameter Protocol Description
Value
The maximum time a
o session can remain
SessionTimeout 3,600,000 ms (1 hour) OPC UA ,
open without any
client activity.[1]
The time a client will
. 120,000 ms (2 wait for a server to
OperationTimeout ) OPC UA »
minutes) respond to a specific
request.[2]
The time a client will
SessionConnectTimeo ) wait to establish a
60,000 ms (1 minute) OPC UA ] )
ut session with the
server.[2]
The interval at which
) S the client sends a
KeepAlivelnterval 1/3 of SessionTimeout OPC UA )
keep-alive message to
the server.
The maximum time for
_ _ 15,000 ms (15 a server discovery
DiscoveryTimeout OPC UA )
seconds) operation to complete.
[2]
Visualizations
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Timeout Exception in .NET Client

Ping Server & Check Latency

:

Review Client & Server Logs

:

Increase SessionTimeout & OperationTimeout

:

Implement Keep-Alive Subscription

:

Add Automatic Reconnection Logic

:

Analyze Network Traffic (Wireshark)

:

Verify Firewall Rules

Issue Resolved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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